Cas no 2229606-56-6 (1-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229606-56-6
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6283976
• PubChem ID: 165854911
• Update Time: 2025-06-27

1-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine
• 1-[4-methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
• 2229606-56-6
• EN300-1969434

• Inchi： 1S/C13H16F3NO/c1-11(2)7-12(11,17)8-4-5-10(18-3)9(6-8)13(14,15)16/h4-6H,7,17H2,1-3H3
• InChI Key： AMHSHCGTEOEFSW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C1(CC1(C)C)N)OC)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2229606-56-6)

The compound 1-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2229606-56-6) is a structurally unique cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a methoxy group, a trifluoromethyl substituent, and a dimethylcyclopropane core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for trifluoromethylated compounds like 1-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and CNS disorders. The compound's CAS No. 2229606-56-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry and medicinal research.

One of the most discussed topics surrounding this compound is its role in structure-activity relationship (SAR) studies. The methoxy and trifluoromethyl groups are known to influence electronic and steric properties, which can significantly alter binding affinities to target proteins. This has led to a spike in searches for "trifluoromethylphenyl derivatives in drug design" and "cyclopropane amines as pharmacophores," highlighting the compound's importance in modern pharmacology.

From a synthetic perspective, 1-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine is often synthesized via cyclopropanation reactions or amine functionalization strategies. Its CAS No. 2229606-56-6 is commonly referenced in patents and journals detailing novel routes for its preparation. The compound's stability under various conditions also makes it a candidate for scalable production, a topic frequently queried in chemical forums and search engines.

Environmental and regulatory considerations are another hot topic tied to this compound. While it is not classified as a hazardous material, its trifluoromethyl component has sparked discussions about sustainable fluorination methods. Searches for "green synthesis of fluorinated amines" and "eco-friendly cyclopropane derivatives" often intersect with studies on this molecule, underscoring the industry's shift toward greener chemistry.

In summary, 1-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2229606-56-6) represents a cutting-edge intersection of synthetic chemistry and biomedical innovation. Its structural features and applications continue to drive research, making it a focal point for both academic and industrial inquiries. As the scientific community explores its full potential, this compound is poised to play a pivotal role in advancing drug discovery and material science.